Cas no 95082-35-2 (N-4-(1H-imidazol-1-yl)butylthiophene-2-carboxamide)

• Product Name: N-4-(1H-imidazol-1-yl)butylthiophene-2-carboxamide
• CAS No: 95082-35-2
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD16973828
• CID: 4349496
• PubChem ID: 13371093
• Update Time: 2025-04-24

N-4-(1H-imidazol-1-yl)butylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-[4-(1H-imidazol-1-yl)butyl]-
• N-4-(1H-imidazol-1-yl)butylthiophene-2-carboxamide
• AKOS010479507
• SCHEMBL11086377
• BDBM50024421
• EN300-23716415
• N-[4-(1H-imidazol-1-yl)butyl]thiophene-2-carboxamide
• 95082-35-2
• Thiophene-2-carboxylic acid (4-imidazol-1-yl-butyl)-amide
• Z784047460
• CHEMBL8778

• MDL： MFCD16973828
• Inchi： 1S/C12H15N3OS/c16-12(11-4-3-9-17-11)14-5-1-2-7-15-8-6-13-10-15/h3-4,6,8-10H,1-2,5,7H2,(H,14,16)
• InChI Key： JADYERCEZASDCW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCCCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 249.09358328Da
• Monoisotopic Mass: 249.09358328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides